Cas no 389606-19-3 (5-Pyrimidinecarbonitrile, 2-chloro-4-[(2-cyanoethyl)methylamino]-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-chloro-4-[(2-cyanoethyl)methylamino]-
• CAS No: 389606-19-3
• MF: C₉H₈ClN₅
• MW: 221.646319389343
• CID: 1496665
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile, 2-chloro-4-[(2-cyanoethyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-chloro-4-[(2-cyanoethyl)methylamino]-

• Inchi： 1S/C9H8ClN5/c1-15(4-2-3-11)8-7(5-12)6-13-9(10)14-8/h6H,2,4H2,1H3
• InChI Key： AOOPBNDNPWIADN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C#N)C(N(CCC#N)C)=N1

Computed Properties

• Exact Mass: 221.04704

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 491.4±40.0 °C(Predicted)
• PSA: 76.6
• pka: 0.09±0.10(Predicted)